Cas no 1018127-59-7 (3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one)

• Product name: 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one
• CAS No: 1018127-59-7
• MF: C₁₁H₁₂F₃N₃O
• MW: 259.227692604065
• MDL: MFCD09834268
• CID: 3159349
• PubChem ID: 135646650

3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-propyl-4-(trifluoromethyl)-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin -6-one
• 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one
• 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
• STK352788
• 3-Methyl-2-propyl-4-(trifluoromethyl)-2h-pyrazolo[3,4-b]pyridin-6-ol
• 3-methyl-2-propyl-4-(trifluoromethyl)-2,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• 1018127-59-7
• 3-Methyl-2-propyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6(7H)-one
• EN300-231845
• 3-methyl-2-propyl-4-(trifluoromethyl)-7H-pyrazolo[3,4-b]pyridin-6-one
• CS-0297791
• AKOS005168547

• MDL： MFCD09834268
• Inchi： InChI=1S/C11H12F3N3O/c1-3-4-17-6(2)9-7(11(12,13)14)5-8(18)15-10(9)16-17/h5H,3-4H2,1-2H3,(H,15,16,18)
• InChI Key： WPGMWGHPCLHHDQ-UHFFFAOYSA-N
• SMILES： CCCN1C(=C2C(=CC(=NC2=N1)O)C(F)(F)F)C

Computed Properties

• Exact Mass: 259.09324650Da
• Monoisotopic Mass: 259.09324650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo3,4-bpyridin-6-one

Comprehensive Overview of 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018127-59-7)

The compound 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 1018127-59-7) is a heterocyclic organic molecule featuring a unique pyrazolo[3,4-b]pyridine core. Its structural complexity, marked by the presence of a trifluoromethyl group and alkyl substituents, has garnered significant attention in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to contemporary scientific inquiries, aligning with trending topics such as drug discovery, fluorinated compounds, and small-molecule therapeutics.

In recent years, fluorinated compounds like 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one have become a focal point due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "trifluoromethyl in drug design" or "pyrazole derivatives applications," reflecting the demand for innovative scaffolds in medicinal chemistry. The CAS No. 1018127-59-7 compound exemplifies this trend, offering potential as a building block for kinase inhibitors or anti-inflammatory agents.

The synthesis of 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one typically involves multi-step reactions, including cyclization and functional group modifications. Its propyl and methyl substituents contribute to lipophilicity, a critical factor in optimizing drug-like properties. Discussions around "heterocyclic compound synthesis" or "improving pharmacokinetics with fluorination" highlight its relevance to modern organic chemistry challenges.

Beyond pharmaceuticals, this compound’s agrochemical potential is noteworthy. The trifluoromethyl group is a common motif in pesticides and herbicides, driving searches like "fluorinated agrochemicals." Its stability under environmental conditions makes it a candidate for further investigation in crop protection formulations.

Analytical characterization of CAS No. 1018127-59-7 relies on techniques such as NMR, HPLC, and mass spectrometry. Queries such as "how to analyze pyrazolo[3,4-b]pyridines" underscore the need for robust analytical protocols. Researchers also explore "scalable synthesis of trifluoromethyl heterocycles," reflecting industrial interest in cost-effective production.

In conclusion, 3-methyl-2-propyl-4-(trifluoromethyl)-2H,6H,7H-pyrazolo[3,4-b]pyridin-6-one represents a versatile scaffold with cross-disciplinary applications. Its alignment with trending topics like precision medicine and sustainable chemistry ensures continued relevance. By addressing common search queries and emphasizing its structural uniqueness, this overview bridges scientific rigor with accessible insights.